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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268 Get Quote

Rubidium Iodide Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of rubidium iodide in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Rubidium Iodide and what are its primary hazards?

A1: Rubidium iodide (RbI) is a salt of rubidium and iodine, appearing as a white crystalline

solid.[1] While not considered highly hazardous, it may be harmful if swallowed.[2] The primary

concerns in a laboratory setting are skin and eye irritation, and irritation of the digestive tract if

ingested.[3][4] It is also hygroscopic, meaning it readily absorbs moisture from the air.[5][6]

Q2: What are the immediate first aid measures in case of exposure?

A2:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[2]

Skin Contact: Wash the affected area immediately with soap and plenty of water, removing

any contaminated clothing.[2]
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Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[2][4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][7]

Q3: What personal protective equipment (PPE) is required when handling rubidium iodide?

A3: To ensure safety, the following PPE should be worn:

Eye Protection: Safety glasses with side shields or goggles are necessary.[2][8]

Hand Protection: Chemical-resistant gloves are required.[2][5]

Body Protection: A laboratory coat or other appropriate protective clothing should be worn to

prevent skin exposure.[3][8]

Respiratory Protection: Under normal use with adequate ventilation, a respirator is not

typically required. However, if dust is generated, a NIOSH/MSHA approved respirator should

be used.[2][5]

Q4: How should I properly store rubidium iodide?

A4: Rubidium iodide should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[5][9] Due to its hygroscopic nature, it is crucial to protect it from moisture and

air.[5][10] It is also sensitive to light and should be stored accordingly.[2][8]

Q5: What materials are incompatible with rubidium iodide?

A5: Rubidium iodide should not be stored with or near strong oxidizing agents, strong acids,

chlorine, bromine, and perchloric acid.[4][5][10] Contact with mineral acids can liberate

hydrogen iodide gas.[11]
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Issue Encountered Possible Cause Recommended Action

Rubidium iodide has become

discolored or appears clumpy.

The material has likely been

exposed to moisture or light.

While it may still be usable for

some applications, its purity

could be compromised. For

sensitive experiments, it is

recommended to use a fresh,

unopened container. Ensure

proper storage conditions are

met to prevent this in the

future.

A white powder residue is

found outside of the primary

container.

Improper sealing of the

container or a spill has

occurred.

Review handling procedures to

ensure the container is

securely sealed after each

use. For spills, carefully sweep

or vacuum the material,

avoiding dust generation, and

place it in a suitable container

for disposal.[5][12]

Irritation is experienced

despite wearing gloves.

The gloves may not be

appropriate for handling this

chemical, or they may be

compromised.

Immediately wash hands and

the affected area thoroughly.

Check the glove

manufacturer's specifications

for compatibility with rubidium

iodide. Inspect gloves for any

tears or punctures before use.
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Property Value Reference

Molecular Formula RbI [13]

Molecular Weight 212.37 g/mol [5][13]

Appearance White crystalline solid [1][5]

Melting Point 642 °C (1187.6 °F) [1][2]

Boiling Point 1304 °C (2379 °F) [1][5]

Solubility in Water 152 g/100 mL [1]

Density 3.11 g/cm³ [5]

Oral LD50 (rat) 4708 mg/kg [5][12]
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Preparation

HandlingStorage

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Ensure proper ventilation
(Fume hood if generating dust)

Weigh required amount in a designated area

Handle carefully to avoid dust formation

Immediately clean up any spills

Return to original container

Dispose of waste according to regulations

Seal container tightly

Store in a cool, dry, well-ventilated area
Away from incompatible materials

Clean work area

Remove and properly store/dispose of PPE

For next experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1230268?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Rubidium_iodide
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13497&PLANT=d__ALF
https://dqpure.com/rubidium-iodide/
https://m.chemicalbook.com/ProductMSDSDetailCB7222401_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7222401_EN.htm
https://prochemonline.com/wp-content/uploads/2021/06/3032.RubidiumIodide.pdf
https://cymitquimica.com/cas/7790-29-6/
https://www.chemicalbook.com/msds/rubidium-iodide.pdf
https://datasheets.scbt.com/sds/wpna/en/sc-236676.pdf
https://www.sisweb.com/referenc/msds/rbi-sds.pdf
https://ltschem.com/attachments/sds/RbI.pdf
https://www.crystran.com/wp-content/uploads/2025/09/rubidium-iodide-rbi-msds.pdf
https://www.cdhfinechemical.com/images/product/msds/95_1988889395_RUBIDIUMIODIDECASNO7790-29-6MSDS.pdf
https://www.chemimpex.com/products/35789
https://www.benchchem.com/product/b1230268#rubidium-iodide-handling-and-storage-protocols-for-research-labs
https://www.benchchem.com/product/b1230268#rubidium-iodide-handling-and-storage-protocols-for-research-labs
https://www.benchchem.com/product/b1230268#rubidium-iodide-handling-and-storage-protocols-for-research-labs
https://www.benchchem.com/product/b1230268#rubidium-iodide-handling-and-storage-protocols-for-research-labs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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